Cas no 1447227-69-1 (2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine)

• Product Name: 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine
• CAS No: 1447227-69-1
• MF: C₈H₁₀ClIN₂
• MW: 296.535872936249
• MDL: MFCD28664645
• CID: 4700636
• Update Time: 2025-05-28

2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-chloro-5-iodo-N-(1-methylethyl)-
• 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine

• MDL： MFCD28664645
• Inchi： 1S/C8H10ClIN2/c1-5(2)12-7-3-8(9)11-4-6(7)10/h3-5H,1-2H3,(H,11,12)
• InChI Key： CLUIEZOGBBVHSO-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1NC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 344.2±42.0 °C at 760 mmHg
• Flash Point: 162.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine

Comprehensive Overview of 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine (CAS No. 1447227-69-1)

2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine (CAS No. 1447227-69-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a halogenated pyridine derivative, features a chloro and iodo substitution pattern, which enhances its reactivity and potential applications in cross-coupling reactions. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, such as drug candidates or crop protection agents.

The molecular structure of 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine includes a pyridine ring functionalized with a propan-2-ylamine group, making it a versatile intermediate in organic synthesis. Its CAS No. 1447227-69-1 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent trends indicate growing interest in halogenated compounds for their applications in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. This aligns with the broader demand for small-molecule therapeutics targeting emerging diseases.

From a synthetic perspective, 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine is valued for its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems and N-aryl bonds, which are common motifs in bioactive molecules. The compound’s iodo substituent is particularly advantageous for late-stage functionalization, a strategy increasingly adopted in drug discovery to optimize lead compounds efficiently.

In agrochemical research, 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine serves as a precursor for designing pesticides and herbicides. Its halogenated pyridine core is a key scaffold in compounds targeting plant pathogens and insect pests. With the rising focus on sustainable agriculture, researchers are exploring halogenated derivatives for their potential to reduce environmental impact while maintaining efficacy. This compound’s structural flexibility allows for modifications that can enhance bioavailability and target specificity.

The analytical characterization of CAS No. 1447227-69-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and identity, which are critical for reproducibility in research. Recent advancements in high-throughput screening have further highlighted the importance of reliable chemical intermediates like this compound in accelerating hit-to-lead optimization processes.

Given the increasing demand for tailored chemical solutions, 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine is poised to remain a valuable tool in both academic and industrial settings. Its applications span material science, where it contributes to the development of organic electronic materials, and catalysis, where it aids in designing novel ligands for transition-metal complexes. As the scientific community continues to explore green chemistry principles, this compound’s role in atom-efficient syntheses is likely to expand.

In summary, 2-Chloro-5-iodo-N-propan-2-ylpyridin-4-amine (CAS No. 1447227-69-1) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its relevance to drug development, agrochemical innovation, and material design underscores its importance as a multifunctional intermediate. Future research will undoubtedly uncover new applications, solidifying its position as a cornerstone in synthetic chemistry.